Cas no 94345-23-0 (3',4'-Methylene,5,7-di-Me ehter-4-(3,4-Dihydroxyphenyl)-5,7-dihydroxycoumarin)

• Product name: 3',4'-Methylene,5,7-di-Me ehter-4-(3,4-Dihydroxyphenyl)-5,7-dihydroxycoumarin
• CAS No: 94345-23-0
• MF: C₁₈H₁₄O₆
• MW: 326.300165653229
• CID: 2038828
• PubChem ID: 14524613

3',4'-Methylene,5,7-di-Me ehter-4-(3,4-Dihydroxyphenyl)-5,7-dihydroxycoumarin Chemical and Physical Properties

Names and Identifiers

• 3',4'-Methylene,5,7-di-Me ehter-4-(3,4-Dihydroxyphenyl)-5,7-dihydroxycoumarin
• 4-(benzo[d][1,3]dioxol-5-yl)-5,7-dimethoxychroman-2-one
• 5,7-dimethoxy-3',4'-methylenedioxy-4-phenylcoumarin
• 5,7-Dimethoxy-4-(3,4-methylenedioxyphenyl)-2H-1-benzopyran-2-one
• 94345-23-0
• LMPK12100050
• CHEBI:196324
• 4-(1,3-benzodioxol-5-yl)-5,7-dimethoxychromen-2-one

• Inchi： InChI=1S/C18H14O6/c1-20-11-6-15(21-2)18-12(8-17(19)24-16(18)7-11)10-3-4-13-14(5-10)23-9-22-13/h3-8H,9H2,1-2H3
• InChI Key： BYQLWMWVXPFENQ-UHFFFAOYSA-N
• SMILES： c1(cc2c(c(cc(=O)o2)c2ccc3c(c2)OCO3)c(c1)OC)OC

Computed Properties

• Exact Mass: 326.07903816Da
• Monoisotopic Mass: 326.07903816Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 518
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.2Ų
• XLogP3: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives